2-((4-fluorophenyl)thio)-N-(2-(furan-2-yl)-2-hydroxypropyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[2-(furan-2-yl)-2-hydroxypropyl]acetamide
• InChI: InChI=1S/C15H16FNO3S/c1-15(19,13-3-2-8-20-13)10-17-14(18)9-21-12-6-4-11(16)5-7-12/h2-8,19H,9-10H2,1H3,(H,17,18)
• InChI Key: VJFWZEVEZIZJJE-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CSC1=CC=C(C=C1)F)(C2=CC=CO2)O
• Molecular Formula: C15H16FNO3S
• Molecular Weight: 309.4 g/mol

Description

The compound is an organic molecule with several functional groups, including a thioether, an amide, and a furan ring. The presence of these functional groups suggests that it could have interesting chemical properties and potential applications in various fields, such as pharmaceuticals or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the furan ring might be introduced via a cyclization reaction, while the amide group could be formed through a condensation reaction.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the amide group might participate in hydrolysis reactions, while the furan ring could undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure. These properties could be measured experimentally or predicted using computational methods.

Mechanism of Action

If the compound has biological activity, its mechanism of action would depend on how it interacts with biological molecules. This could be investigated using techniques such as molecular docking or in vitro assays.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and biological activity. Material safety data sheets (MSDS) would provide information on handling, storage, and disposal.

Future Directions

Future research on the compound could explore its potential applications, investigate its mechanism of action, or develop more efficient synthesis methods.